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Compound of Interest

Compound Name: 1,4-Cyclohexanedimethanol

Cat. No.: B150482

Introduction: Understanding 1,4-
Cyclohexanedimethanol

1,4-Cyclohexanedimethanol (CHDM) is a cycloaliphatic diol, a chemical intermediate with the
molecular formula C8H1602.[1] It exists as a mixture of cis and trans isomers and is typically a
white, waxy solid at room temperature, transitioning to a clear, colorless, viscous liquid upon
melting.[2][3] The melting point for the cis-isomer is 43°C, and for the trans-isomer, it is 67°C.
[4] CHDM is valued in polymer synthesis for its ability to impart excellent thermal stability,
mechanical strength, and chemical resistance to polyesters and polyurethanes.[1] Its primary
hydroxyl groups are highly reactive, facilitating its use in the production of materials like PETG.
[1] Given its prevalence in research and development, a thorough understanding of its safe
handling is paramount to ensure the well-being of laboratory personnel and the integrity of
experimental outcomes.

Section 1: Hazard Identification and Risk
Assessment

While 1,4-Cyclohexanedimethanol is of relatively low toxicity, it is not without hazards. A
comprehensive risk assessment is the foundation of safe laboratory practice.

1.1. GHS Classification and Hazards
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1,4-Cyclohexanedimethanol is classified for causing serious eye damage (Category
1). This classification underscores the critical need for appropriate eye protection when
handling this chemical. Some safety data sheets may also indicate hazards such as skin
irritation and respiratory irritation.[5][6]

1.2. Toxicological Profile Summary

o Acute Toxicity: CHDM exhibits low acute toxicity in animal studies via dermal exposure, with
a median lethal dose (LD50) in rats greater than 2000 mg/kg.[7] Oral toxicity is also low.[7][8]
Inhalation of vapors at room temperature is minimal due to its low vapor pressure; however,
at elevated temperatures, mists can form and may cause respiratory irritation.[9]

 Skin Irritation: It is generally not considered to be a skin irritant.[7]

o Eye Irritation: CHDM is considered a serious eye irritant.[3][7] Contact can cause significant
eye damage, with the severity of the effect correlated to the concentration.[7]

e Sensitization: There is no significant evidence to classify CHDM as a skin sensitizer.[10]

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: Currently available data does not
indicate that 1,4-Cyclohexanedimethanol is carcinogenic, mutagenic, or a reproductive
toxin.[7]

1.3. Physical and Chemical Hazards

o Flammability: 1,4-Cyclohexanedimethanol is a combustible solid with a high flash point,
typically around 166°C (330.8°F), meaning it must be preheated before ignition can occur.[1]

[4]

e Reactivity: It is generally stable under normal conditions.[3] However, it is incompatible with
strong oxidizing agents.[11] Reaction with these can be vigorous and should be avoided.

Quantitative Data Summary Table
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Property Value Source(s)
Molecular Formula C8H1602 [11[4]
Molecular Weight 144.21 g/mol [4]

Melting Point 43°C (cis), 67°C (trans) [4]

Boiling Point 283-286°C [4]

Flash Point ~166°C (330.8°F) [4]

Water Solubility High (920,000 mg/L at 20°C) [2][4]
Vapor Density 5 (Air=1) [2][4]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is essential for minimizing exposure.

2.1. Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate personnel from the hazard.

» Ventilation: Work with 1,4-Cyclohexanedimethanol should be conducted in a well-ventilated
area.[12] Use of a laboratory fume hood is recommended, especially when heating the
chemical or when there is a potential for aerosol or dust generation.[13]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in
any laboratory where CHDM is handled.[12]

2.2. Personal Protective Equipment (PPE): A Necessary Barrier

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being undertaken.
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e Eye and Face Protection: Due to its classification as a serious eye irritant, chemical splash
goggles are mandatory.[14] A face shield should be worn in situations where there is a higher
risk of splashing.[5]

e Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn.[15]
Always inspect gloves for integrity before use and practice proper glove removal techniques
to avoid skin contact.[15]

o Skin and Body Protection: A lab coat is required to protect against incidental contact.[13] For
larger quantities or tasks with a high splash potential, a chemical-resistant apron is
recommended.[12]

e Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is typically not required.[16] However, if dusts or mists are generated
and engineering controls are insufficient, a NIOSH-approved respirator may be necessary.
[12][14]

Section 3: Safe Handling and Storage Protocols

Adherence to established protocols for handling and storage is critical for preventing incidents.

3.1. General Handling Procedures

Avoid contact with eyes, skin, and clothing.[5]

Wash hands thoroughly after handling the chemical.[5]

Avoid breathing dust or vapors.[12]

Keep containers tightly closed when not in use.[11][12]

Do not eat, drink, or smoke in areas where CHDM is handled.[5]

3.2. Storage Requirements

» Store in a cool, dry, and well-ventilated area away from direct sunlight.[11][12]

o Keep containers tightly sealed to prevent contamination and absorption of moisture.
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» Store away from incompatible materials, particularly strong oxidizing agents.[11][13]
Section 4: Emergency Procedures

Preparedness is key to effectively managing unforeseen events.

4.1. First-Aid Measures

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and
easy to do.[11] Seek immediate medical attention.

» In Case of Skin Contact: Remove contaminated clothing and rinse the affected skin area with
plenty of water.[11]

« If Inhaled: Move the person to fresh air. If they feel unwell, seek medical advice.[11]

 If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek medical attention if
you feel unwell.[11][14]

4.2. Spill Response Protocol

For small spills, laboratory personnel with appropriate training and PPE can perform cleanup.
Large spills may require assistance from an emergency response team.

Step-by-Step Spill Cleanup Protocol:
o Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

e Secure the Area: Restrict access to the spill area. Eliminate all ignition sources if the material
is heated.

e Don PPE: At a minimum, wear chemical splash goggles, gloves, and a lab coat.

» Contain the Spill: For liquid spills, use an inert absorbent material like sand, earth, or
vermiculite to dike the spill and prevent it from spreading.[17]
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o Absorb and Collect: Carefully absorb the spilled material.[4] For solid spills, gently sweep or
scoop the material to avoid generating dust.[18] Place the absorbed material or solid into a
suitable, labeled, and closed container for waste disposal.[14]

o Decontaminate: Clean the spill area with soap and water.

» Dispose of Waste: Dispose of the contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.[5]

Visualizing the Spill Response Workflow
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Caption: Workflow for 1,4-Cyclohexanedimethanol Spill Response.
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4.3. Firefighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[14][15]

o Hazards from Combustion: During a fire, irritating and toxic gases such as carbon monoxide
and carbon dioxide may be generated.[15]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12][15]

Section 5: Waste Disposal

All waste containing 1,4-Cyclohexanedimethanol must be handled as chemical waste.

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[5]

» Dispose of unused material and contaminated items in a designated, sealed, and properly
labeled hazardous waste container.[15]

» Follow all federal, state, and local regulations for hazardous waste disposal.[5] Do not
dispose of down the drain.[14]

Conclusion

1,4-Cyclohexanedimethanol is a valuable chemical intermediate with a manageable hazard
profile when handled correctly. The protocols outlined in these application notes are designed
to provide researchers, scientists, and drug development professionals with the necessary
information to work with this compound safely. By integrating these practices into standard
operating procedures, laboratories can foster a culture of safety and ensure the protection of all
personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. nbinno.com [nbinno.com]
e 2. 1,4-Cyclohexanedimethanol CAS#: 105-08-8 [m.chemicalbook.com]
¢ 3. High-Quality Synthetic Resins — CHDM Available at PENPET [penpet.com]

e 4.1,4-Cyclohexanedimethanol | CBH1602 | CID 7735 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. aksci.com [aksci.com]
. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
. industrialchemicals.gov.au [industrialchemicals.gov.au]

. echemi.com [echemi.com]

°
(] [00] ~ » ol

. 1988 OSHA PEL Project - Ethylene Glycol | NIOSH | CDC [cdc.gov]
e 10. carlroth.com [carlroth.com]

e 11.junsei.co.jp [junsei.co.jp]

e 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 13. spectrumchemical.com [spectrumchemical.com]

e 14. chemicalbook.com [chemicalbook.com]

e 15. chemicalbook.com [chemicalbook.com]

e 16. cpachem.com [cpachem.com]

e 17. jk-sci.com [jk-sci.com]

o 18. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Application Notes & Protocols for the Safe Handling of
1,4-Cyclohexanedimethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150482#laboratory-safety-procedures-for-handling-1-
4-cyclohexanedimethanol]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b150482?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/chain-extenders/exploring-the-chemical-properties-of-1-4-cyclohexanedimethanol-chdm-ph
https://m.chemicalbook.com/ProductChemicalPropertiesCB9282276_en.htm
https://www.penpet.com/produkte/kunstharze/14-cyclohexanedimethanol-chdm
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Cyclohexanedimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Cyclohexanedimethanol
https://aksci.com/sds/P184_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR936250_msds.pdf
https://www.industrialchemicals.gov.au/sites/default/files/1,4-Cyclohexanedimethanol_Human%20health%20tier%20II%20assessment.pdf
https://www.echemi.com/sds/14-cyclohexanedimethanol-pid_Seven1827.html
https://www.cdc.gov/niosh/chemicals/pel88/pell-pages/107-21.html
https://www.carlroth.com/medias/SDB-2HP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc4MTJ8YXBwbGljYXRpb24vcGRmfGFHWmpMMmczWWk4NU1qRTBNelV4TWpFeU5UYzBMMU5FUWw4eVNGQTJYMFJGWDBWT0xuQmtaZ3w0NjJmZTA3MmVkYTljMjRlOGUzZTc5ZWNhMzE2OGRiN2RiYzMxZjc4ZGQwMzZlMzQyZTg0NzcxYTY5NzJkOWE5
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://pim-resources.coleparmer.com/sds/64558.pdf
https://www.spectrumchemical.com/media/sds/C2157_MSDS.pdf
https://www.chemicalbook.com/msds/trans-1-4-cyclohexanedimethanol.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.pdf
https://www.cpachem.com/msds?num=SB49284&dnl=sd_-_1%2C4-Cyclohexanedimethanol_CAS_105-08-8_%28SB49284%29_%28EU%29.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.fishersci.com/store/msds?partNumber=AC406062500&countryCode=US&language=en
https://www.benchchem.com/product/b150482#laboratory-safety-procedures-for-handling-1-4-cyclohexanedimethanol
https://www.benchchem.com/product/b150482#laboratory-safety-procedures-for-handling-1-4-cyclohexanedimethanol
https://www.benchchem.com/product/b150482#laboratory-safety-procedures-for-handling-1-4-cyclohexanedimethanol
https://www.benchchem.com/product/b150482#laboratory-safety-procedures-for-handling-1-4-cyclohexanedimethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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